Cas no 1714-39-2 (1,3,5-Cycloheptatriene, 7-ethoxy-)

• Product name: 1,3,5-Cycloheptatriene, 7-ethoxy-
• CAS No: 1714-39-2
• MF: C₃₂H₃₄O₄
• MW: 482.60996
• CID: 1353887
• PubChem ID: 12518373

1,3,5-Cycloheptatriene, 7-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Cycloheptatriene, 7-ethoxy-
• 7-ethoxycyclohepta-1,3,5-triene
• 1714-39-2
• 7-ethoxycycloheptatriene
• DTXSID00501108

• Inchi： InChI=1S/C9H12O/c1-2-10-9-7-5-3-4-6-8-9/h3-9H,2H2,1H3
• InChI Key： ICZNRXVFUBVAPE-UHFFFAOYSA-N
• SMILES： CCOC1C=CC=CC=C1

Computed Properties

• Exact Mass: 482.24582
• Monoisotopic Mass: 136.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų
• XLogP3: 2.5

Experimental Properties

• PSA: 36.92